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Compound of Interest

Compound Name: 2-Vinylbenzoic acid

Cat. No.: B3024429

Introduction

2-Vinylbenzoic acid (CAS No. 27326-43-8), a derivative of both styrene and benzoic acid, is a
bifunctional molecule with significant potential in polymer chemistry, materials science, and as
an intermediate in organic and pharmaceutical synthesis.[1][2] Its unique structure, featuring a
polymerizable vinyl group and a reactive carboxylic acid moiety, allows for its incorporation into
a wide array of molecular architectures to impart specific functionalities.[1][2] This guide
provides an in-depth overview of its commercial suppliers, available purity grades, and relevant
technical data for researchers, scientists, and professionals in drug development.

Commercial Suppliers and Purity Grades

2-Vinylbenzoic acid is available from several chemical suppliers, primarily for research and
development purposes. The purity grades offered are generally suitable for synthesis and

polymerization applications.
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Purity
. . o Catalog Number
Supplier Brand/Product Line  Gradel/Specificatio
(Example)
n
) Thermo Scientific >95.0% (Aqueous
Thermo Fisher ) ) o N
S Chemicals (formerly acid-base Titration), Not specified
Scientific )
Alfa Aesar) >95.0% (Silylated GC)

Buyer assumes
responsibility to
confirm product
Sigma-Aldrich (Merck)  AldrichCPR identity and/or purity. 27326-43-8
No analytical data
collected by the
supplier.[3]

Purity information
available upon
Ambeed Not Applicable request (NMR, HPLC, 27326-43-8
LC-MS data may be
provided).[4]

Note: The "AldrichCPR" designation from Sigma-Aldrich indicates a product provided for early
discovery research where the buyer is responsible for purity confirmation.[3]

Technical and Physicochemical Data

A summary of key technical specifications for 2-Vinylbenzoic acid is provided below.
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Property Value Source
CAS Number 27326-43-8 [5]
Molecular Formula CoHsO2 [5]
Molecular Weight 148.16 g/mol [5]

White to pale yellow powder or
Appearance [6]
lumpy powder

Melting Point 94°C [5]

SMILES String C=CC1=CC=CC=C1C(=0)0 [5]
XUDBVJCTLZTSDC-

INChl Key [5]

UHFFFAOYSA-N

Methodologies and Experimental Protocols

While specific experimental protocols for 2-vinylbenzoic acid are not extensively detailed in
the provided results, standard procedures for the synthesis of its isomer (4-vinylbenzoic acid)
and the analysis of benzoic acid derivatives can be adapted.

Synthesis via Wittig Reaction

The Wittig reaction is a reliable method for synthesizing alkenes from carbonyl compounds and
is applicable for the synthesis of vinylbenzoic acids.[7][8] The following is a generalized
workflow based on the synthesis of the 4-vinyl isomer.
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Workflow for Synthesis of Vinylbenzoic Acid via Wittig Reaction
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Caption: General workflow for the synthesis of vinylbenzoic acid.

© 2025 BenchChem. All rights reserved.

4/10

Tech Support


https://www.benchchem.com/product/b3024429?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Protocol Details:

e Phosphonium Salt Preparation: 4-(Bromomethyl)benzoic acid is refluxed with
triphenylphosphine in a solvent like acetone.[8][9] The resulting phosphonium salt
precipitates upon cooling and is collected by vacuum filtration.[9]

o Wittig Reaction: The phosphonium salt is stirred vigorously with aqueous formaldehyde.[8][9]
A strong base, such as sodium hydroxide, is added to generate the phosphorus ylide in situ,
which then reacts with formaldehyde.[38][9]

o Workup and Purification: The byproduct, triphenylphosphine oxide, is removed by filtration.[8]
The filtrate is then acidified with a strong acid like HCI to precipitate the crude vinylbenzoic
acid.[8][9] Final purification can be achieved by recrystallization from a suitable solvent
system, such as aqueous ethanol.[7]

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)

HPLC is a standard and effective technique for determining the purity of benzoic acid
derivatives.[10][11] It allows for the separation and quantification of the main compound and

any potential impurities.[10]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://www.chemistry-online.com/lab/experiments/wittig-reaction-4-vinylbenzoic-acid/
https://books.rsc.org/books/edited-volume/36/chapter/42708/9-2-2-Synthesis-of-4-Vinylbenzoic-acid
https://www.chegg.com/homework-help/questions-and-answers/synthesis-4-vinylbenzoic-acid-using-wittig-reaction-wittig-reaction-reaction-aldehyde-keto-q36737015
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Assessing_the_Purity_of_Synthesized_2_Fluorobenzoic_Acid.pdf
https://www.scientificbulletin.upb.ro/rev_docs_arhiva/full2156.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Assessing_the_Purity_of_Synthesized_2_Fluorobenzoic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Purity Analysis by HPLC
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Caption: A logical workflow for assessing the purity of 2-Vinylbenzoic acid.
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General HPLC Protocol:
e Column: A reversed-phase column such as a C18 is typically used.[12]

o Mobile Phase: A mixture of an aqueous buffer (e.g., 0.05 M ammonium acetate, pH 4.4) and
an organic solvent (e.g., methanol or acetonitrile).[12] The gradient can be optimized for
ideal separation.[10]

o Detection: UV detection is suitable, with the wavelength set to the absorbance maximum of
2-vinylbenzoic acid (e.g., around 230-234 nm).[10][12]

o Sample Preparation: Samples are accurately weighed and dissolved in the mobile phase or
a suitable solvent, then filtered to remove particulate matter.[11]

o Quantification: Purity is often determined by the area percentage method, where the area of
the main peak is compared to the total area of all peaks in the chromatogram.[12]

Applications in Research and Drug Development

While 2-vinylbenzoic acid is primarily a monomer for polymer synthesis, its structural similarity
to other biologically active benzoic acid derivatives suggests its potential as a building block in
medicinal chemistry. Benzoic acid and its derivatives are used as intermediates in the synthesis
of more complex medicinal compounds and can possess antifungal properties.[13] Derivatives
of 4-vinylbenzoic acid have been investigated for therapeutic uses, including treatments for
dermatological conditions like acne and psoriasis, acting as ligands that bind to cellular
receptors.[14]

The dual functionality of 2-vinylbenzoic acid allows for its use in creating functionalized
polymers for drug delivery systems, such as molecularly imprinted polymers (MIPs) designed to
selectively bind to pharmaceutical compounds.[15]
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Potential Role in a Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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